Cas no 143034-83-7 (Benzoic acid, 5-chloro-2-methyl-4-nitro-, methyl ester)

• Product Name: Benzoic acid, 5-chloro-2-methyl-4-nitro-, methyl ester
• CAS No: 143034-83-7
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 3740801
• PubChem ID: 11085581
• Update Time: 2025-04-22

Benzoic acid, 5-chloro-2-methyl-4-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-methyl-4-nitro-, methyl ester
• methyl5-chloro-2-methyl-4-nitrobenzoate(WX191818)
• methyl5-chloro-2-methyl-4-nitrobenzoate
• 5-Chloro-2-methyl-4-nitro-benzoic acid methyl ester
• G11445
• 143034-83-7
• SCHEMBL14993469
• CWVJQDHRHFIPSY-UHFFFAOYSA-N
• methyl 5-chloro-2-methyl-4-nitrobenzoate

• Inchi： 1S/C9H8ClNO4/c1-5-3-8(11(13)14)7(10)4-6(5)9(12)15-2/h3-4H,1-2H3
• InChI Key： CWVJQDHRHFIPSY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(Cl)=C([N+]([O-])=O)C=C1C

Computed Properties

• Exact Mass: 229.0141854Da
• Monoisotopic Mass: 229.0141854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų